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Compound of Interest

Chloro(dicyclohexylphenylphosphi
ne)gold(l)

Cat. No.: B159700

Compound Name:

In-Depth Technical Guide:
Chloro(dicyclohexylphenylphosphine)gold(l)

Audience: Researchers, scientists, and drug development professionals.

This guide provides core data on Chloro(dicyclohexylphenylphosphine)gold(l), a stable and
commonly used gold(l) catalyst precursor essential for various organic transformations. Its
utility in modern organic synthesis stems from its ability to generate a highly reactive cationic
gold(l) catalyst.

Physicochemical Properties

The fundamental molecular characteristics of Chloro(dicyclohexylphenylphosphine)gold(l)
are summarized below.

Property Data

Molecular Formula C1sH26AUCIP[1]

Molecular Weight 506.8 g/mol [1][2]
Alternate Formula [AuCI(P(CeH5)(CsH11)2)][2]
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Structural Information

The complex features a two-coordinate, linear geometry typical for Gold(l) complexes. X-ray
diffraction studies have confirmed its molecular structure, revealing a P-Au-Cl bond angle of
approximately 178.3°.[2] The gold atom is coordinated to the phosphorus atom of the
dicyclohexylphenylphosphine ligand and a chloride ion.

Below is a diagram illustrating the key components of the
Chloro(dicyclohexylphenylphosphine)gold(l) complex.
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Caption: Key components of the Chloro(dicyclohexylphenylphosphine)gold(l) molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chloro(dicyclohexylphenylphosphine)gold(l) molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159700#chloro-dicyclohexylphenylphosphine-gold-i-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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